Cas no 2580188-95-8 (4-bromo-5-tert-butyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid)

• Product Name: 4-bromo-5-tert-butyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid
• CAS No: 2580188-95-8
• MF: C₂₄H₂₂BrNO₄S
• MW: 500.404784679413
• CID: 6284110
• PubChem ID: 165895206
• Update Time: 2025-05-23

4-bromo-5-tert-butyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-tert-butyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid
• 2580188-95-8
• EN300-27730381

• Inchi： 1S/C24H22BrNO4S/c1-24(2,3)21-18(25)19(20(31-21)22(27)28)26-23(29)30-12-17-15-10-6-4-8-13(15)14-9-5-7-11-16(14)17/h4-11,17H,12H2,1-3H3,(H,26,29)(H,27,28)
• InChI Key： ODGLJUYLMDAKOC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)SC=1C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 499.04529g/mol
• Monoisotopic Mass: 499.04529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 104Ų

Additional information on 4-bromo-5-tert-butyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid

4-Bromo-5-Tert-butyl-3-(Fluorenylmethoxycarbonylamino)Thiophene-2-Carboxylic Acid: A Comprehensive Overview

The compound 4-bromo-5-tert-butyl-3-(fluorenylmethoxycarbonylamino)thiophene-2-carboxylic acid, with the CAS number 2580188-95-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatile applications. The structure of this molecule incorporates several functional groups, including a bromine atom, a tert-butyl group, a fluorenylmethoxycarbonyl (Fmoc) amino group, and a carboxylic acid group. These features make it a valuable building block in organic synthesis and a promising candidate for various advanced materials.

Recent studies have highlighted the potential of thiophene derivatives in the development of novel materials for optoelectronic applications. The presence of the Fmoc group in this compound is particularly significant, as it is widely used as a protecting group in peptide synthesis. The Fmoc group's stability under mild conditions and its ease of removal have made it a cornerstone in solid-phase peptide synthesis (SPPS). This compound's structure suggests that it could serve as an intermediate in the synthesis of more complex molecules with tailored functionalities.

In addition to its synthetic utility, this compound has shown promise in biological applications. Research indicates that thiophene-containing molecules can exhibit anti-inflammatory, anticancer, and antimicrobial activities. The bromine atom and tert-butyl group in this molecule may contribute to its bioactivity by influencing its solubility, stability, and interaction with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of such molecules to key proteins, further enhancing their utility in drug discovery.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and coupling reactions. The use of advanced catalysts and reaction conditions has improved the yield and purity of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine atom at the 4-position of the thiophene ring. Similarly, the incorporation of the Fmoc amino group requires precise control over reaction conditions to ensure optimal protection and subsequent deprotection.

From an environmental standpoint, this compound's synthesis and application must adhere to strict safety protocols due to its potential impact on human health and ecosystems. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into the design of such compounds to ensure their eco-friendliness while maintaining their functional integrity.

In conclusion, 4-bromo-5-tert-butyl-3-(fluorenylmethoxycarbonylamino)thiophene-2-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure enables it to serve as both a synthetic intermediate and a functional material component. As research continues to uncover new properties and applications for thiophene derivatives like this one, their role in advancing science and technology is expected to grow significantly.